Cas no 1004193-36-5 (1-(3,4-dichlorophenyl)methyl-4-isothiocyanato-1H-pyrazole)

• Product Name: 1-(3,4-dichlorophenyl)methyl-4-isothiocyanato-1H-pyrazole
• CAS No: 1004193-36-5
• MF: C₁₁H₇Cl₂N₃S
• MW: 284.164378404617
• MDL: MFCD04968721
• CID: 3058468
• PubChem ID: 7017376
• Update Time: 2025-04-21

1-(3,4-dichlorophenyl)methyl-4-isothiocyanato-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-Dichloro-benzyl)-4-isothiocyanato-1H-pyrazole
• AKOS B017682
• ART-CHEM-BB B017682
• 1-(3,4-dichlorophenyl)methyl-4-isothiocyanato-1H-pyrazole
• 1004193-36-5
• DTXSID701189157
• BBL039858
• 1-[(3,4-dichlorophenyl)methyl]-4-isothiocyanato-1h-pyrazole
• STK349443
• EN300-229231
• 1-[(3,4-dichlorophenyl)methyl]-4-isothiocyanatopyrazole
• 1-(3,4-dichlorobenzyl)-4-isothiocyanato-1H-pyrazole
• AKOS000307557

• MDL： MFCD04968721
• Inchi： 1S/C11H7Cl2N3S/c12-10-2-1-8(3-11(10)13)5-16-6-9(4-15-16)14-7-17/h1-4,6H,5H2
• InChI Key： SNLYDPFDLDFARQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CN1C=C(C=N1)N=C=S)Cl

Computed Properties

• Exact Mass: 282.9737738Da
• Monoisotopic Mass: 282.9737738Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 62.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes